Cas no 1697598-74-5 (2-hydroxy-1-(thiophen-2-yl)propan-1-one)

• Product Name: 2-hydroxy-1-(thiophen-2-yl)propan-1-one
• CAS No: 1697598-74-5
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD24696464
• CID: 5249537
• PubChem ID: 15048019
• Update Time: 2025-06-08

2-hydroxy-1-(thiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-hydroxy-1-(2-thienyl)-
• 2-hydroxy-1-(thiophen-2-yl)propan-1-one

• MDL： MFCD24696464
• Inchi： 1S/C7H8O2S/c1-5(8)7(9)6-3-2-4-10-6/h2-5,8H,1H3
• InChI Key： WQLFIRJJUCPMBE-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)C(O)C

Computed Properties

• Exact Mass: 156.02450067g/mol
• Monoisotopic Mass: 156.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-hydroxy-1-(thiophen-2-yl)propan-1-one

Introduction to 2-hydroxy-1-(thiophen-2-yl)propan-1-one (CAS No. 1697598-74-5)

2-hydroxy-1-(thiophen-2-yl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1697598-74-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone features a unique structural framework comprising a thiophene ring fused with a hydroxy-substituted propanone moiety. Such structural motifs have garnered considerable attention due to their potential biological activities and synthetic utility.

The compound’s molecular structure, characterized by the presence of both oxygen and sulfur heteroatoms, positions it as a versatile intermediate in the synthesis of more complex molecules. The thiophen-2-yl substituent imparts specific electronic and steric properties, influencing its reactivity and interaction with biological targets. This feature makes 2-hydroxy-1-(thiophen-2-yl)propan-1-one a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the compound’s potential as a scaffold for drug discovery. Studies suggest that the hydroxypropanone group can facilitate hydrogen bonding interactions, enhancing binding affinity to biological receptors. Furthermore, the thiophene ring is known to exhibit pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant effects. These attributes have prompted researchers to explore its derivatives as candidates for treating various diseases.

In the context of modern pharmaceutical research, 2-hydroxy-1-(thiophen-2-yl)propan-1-one has been investigated for its role in modulating enzyme activity. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in metabolic pathways linked to oxidative stress and inflammation. Such findings align with the growing interest in small-molecule modulators that can fine-tune biological processes without excessive side effects.

The synthesis of 2-hydroxy-1-(thiophen-2-yl)propan-1-one involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to introduce functional groups while maintaining stereochemical integrity. These synthetic strategies underscore the compound’s complexity and the expertise required to handle it effectively in a laboratory setting.

From a regulatory perspective, compounds like 2-hydroxy-1-(thiophen-2-yl)propan-1-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies often focus on assessing toxicity profiles, pharmacokinetic behavior, and interaction with target proteins. The integration of high-throughput screening technologies has accelerated this process, allowing researchers to rapidly evaluate large libraries of compounds for potential therapeutic applications.

The role of thiophene-based compounds in drug development continues to expand, driven by their structural diversity and functional versatility. 2-hydroxy-1-(thiophen-2-yl)propan-1-one exemplifies this trend, offering a balance between simplicity and complexity that makes it an attractive candidate for further investigation. As synthetic methodologies advance and computational tools become more sophisticated, the future prospects for this compound appear promising.

In conclusion, 2-hydroxy-1-(thiophen-2-yl)propan-1-one (CAS No. 1697598-74-5) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural features, combined with emerging research findings, position it as a compound of significant interest for future drug discovery efforts. Continued exploration into its properties and applications will likely yield valuable insights into new therapeutic strategies.